2-Phenoxypyridine

• IUPAC Name: 2-phenoxypyridine
• InChI: InChI=1S/C11H9NO/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H
• InChI Key: MEAAWTRWNWSLPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=N2
• Molecular Formula: C11H9NO
• DSSTOX Substance ID: DTXSID20197300
• Molecular Weight: 171.19 g/mol
• CAS RN: 4783-68-0

Description

2-Phenoxypyridine is a chemical compound with the molecular formula C11H9NO. It has a molecular weight of 171.2.

Synthesis Analysis

An efficient synthesis of 2-Phenoxypyridine derivatives has been reported using aryne chemistry. The starting materials used are quinazolin-4(3H)-one, quinoxalin-2(1H)-one, and pyridin-2(1H)-one, and aryne generated in situ from 2-(trimethylsilyl)phenyl trifluoromethanesulfonate and cesium fluoride. This synthetic methodology provides a new environmentally benign way for the preparation of several unnatural series of 2-Phenoxypyridine compounds with high yields and broad substrate scope.

Molecular Structure Analysis

The molecular structure of 2-Phenoxypyridine is analyzed using various techniques such as MD Topology, NMR, and X-Ray. The InChI code for 2-Phenoxypyridine is 1S/C11H9NO/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H.

Chemical Reactions Analysis

2-Phenoxypyridine participates in various chemical reactions. For instance, a Pd (II)-catalyzed oxidative alkoxycarbonylation of phenol derivatives with atmospheric pressure of CO–O2 and alcohols has been achieved. This reaction provides an efficient strategy for the synthesis of carboxylic esters and can be applied to the late-stage modification of complex molecules.

Physical And Chemical Properties Analysis

2-Phenoxypyridine is a solid substance stored at room temperature.

Scientific Research Applications

Pesticides and Herbicides

Phenoxypyridine serves as an active scaffold for developing novel pesticides. Its bioisosteric relationship with diaryl ethers makes it an attractive choice. Researchers have explored the bioactivities, structure-activity relationships, and mechanisms of phenoxypyridine-containing compounds. .

Selective Herbicidal Activity

Compound 4, synthesized based on clodinafop-propargyl and metamifop, exhibited high selective herbicidal activity against monocotyledonous grass weeds. .

Agrochemicals and Biological Activities

Pyridine, a nitrogen-containing heterocyclic ring, plays a crucial role in agrochemicals. Phenoxypyridine derivatives offer improved hydrophobicity compared to benzene rings, enhancing solubility and bioavailability. .

Synthesis of Derivatives

Researchers have efficiently synthesized 2-phenoxypyridine derivatives from starting materials like quinazolin-4(3H)-one, quinoxalin-2(1H)-one, and pyridin-2(1H)-one. .

Commercial Pesticides

Phenoxypyridine-based structures are prevalent in commercial pesticides. Figure 1 in the research shows several examples of pesticides containing this scaffold. .

Bioavailability Optimization

The ionizable polar aromatic nature of phenoxypyridine can enhance solubility and bioavailability. .

Mechanism of Action

Phenoxypyridine, the bioisostere of diaryl ethers, has been widely introduced into bioactive molecules as an active scaffold. It has different properties from diaryl ethers and has been found to possess sufficient internal barriers to stabilize the two aromatic rings in a skew form.

Safety and Hazards

The safety data sheet for 2-Phenoxypyridine indicates that it should be handled with care to avoid direct contact. It should be used in a well-ventilated area and not handled in a confined space. In case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult.

Q & A

Q1: What is the molecular formula and weight of 2-Phenoxypyridine?

A1: 2-Phenoxypyridine has a molecular formula of C11H9NO and a molecular weight of 171.20 g/mol.

Q2: How is the conformation of 2-phenoxypyridine determined?

A2: Both experimental and computational methods are employed to determine the conformation of 2-phenoxypyridine. Spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, provide insights into the molecule's structure and dynamics. Additionally, ab initio molecular orbital calculations and conformational analysis tools can predict the preferred conformation based on energy minimization principles. []

Q3: What are the characteristic spectral features of 2-phenoxypyridine?

A3: 2-Phenoxypyridine exhibits distinct absorption bands in the ultraviolet (UV) and infrared (IR) regions, which are characteristic of its molecular structure. These spectral features arise from electronic transitions and vibrational modes within the molecule and can be used for identification and characterization. For example, the 1La band observed in the UV spectrum is attributed to specific electronic transitions within the molecule. []

Q4: What are the common synthetic applications of 2-phenoxypyridines?

A4: 2-Phenoxypyridines serve as valuable starting materials and intermediates in various organic transformations. Their reactivity stems from the presence of the ether linkage and the pyridine ring. One notable application is their use as directing groups in metal-catalyzed C–H functionalization reactions. These reactions allow for the introduction of various functional groups at specific positions on the aromatic ring, expanding the synthetic versatility of 2-phenoxypyridines. [, , , , , , , , , , , ]

Q5: Can you provide examples of metal-catalyzed reactions involving 2-phenoxypyridines?

A5: Certainly! 2-Phenoxypyridines have been successfully employed in palladium-catalyzed direct ortho-arylation reactions with aldehydes to produce aryl ketones. [] These compounds can also undergo palladium-catalyzed oxidative alkoxycarbonylation with carbon monoxide (CO) and alcohols, yielding carboxylic esters. [] Additionally, iridium-catalyzed C–H amidation reactions using sulfonyl azides as the nitrogen source provide access to ortho-hydroxyanilines. [] These reactions highlight the versatility of 2-phenoxypyridines in constructing diverse molecular scaffolds.

Q6: What is the role of 2-phenoxypyridine in these catalytic reactions?

A6: In these reactions, 2-phenoxypyridine often functions as a directing group. It coordinates to the metal catalyst, bringing it into close proximity to the C-H bond targeted for functionalization. This coordination enhances the reactivity of the C-H bond and enables selective modification at the desired position. [, , ]

Q7: How is computational chemistry used in the study of 2-phenoxypyridines?

A7: Computational chemistry plays a crucial role in understanding the properties and reactivity of 2-phenoxypyridines. Density functional theory (DFT) calculations provide insights into electronic structures, bond strengths, and molecular geometries. These calculations aid in rationalizing experimental observations, predicting reaction pathways, and designing novel derivatives with tailored properties. []

Q8: How does the structure of 2-phenoxypyridine influence its activity?

A8: The structure of 2-phenoxypyridine significantly impacts its activity. Modifying the substituents on the phenyl ring or the pyridine ring can alter its electronic properties, steric hindrance, and overall molecular geometry. These modifications, in turn, affect its binding affinity to targets, metabolic stability, and other pharmacological properties. Structure-activity relationship (SAR) studies aim to elucidate these relationships and guide the design of more potent and selective derivatives. For example, researchers discovered that incorporating a bulky tert-butyl group at the 2-position of the phenoxy ring in a series of 2-(phenoxypyridine)-3-phenylureas enhanced their potency as P2Y1 antagonists. []

Q9: What are some of the reported biological activities of 2-phenoxypyridines?

A9: 2-Phenoxypyridine derivatives have shown a diverse range of biological activities. Some exhibit herbicidal properties, inhibiting the growth of certain plants. [, , ] Others have been identified as potential therapeutic agents, targeting specific receptors or enzymes. For example, researchers have explored their potential as lipoxygenase inhibitors, which could have applications in treating inflammation and other related conditions. [] Furthermore, some 2-phenoxypyridines have demonstrated activity as c-Jun N-terminal kinase (JNK) inhibitors, suggesting their potential in treating cancer and inflammatory diseases. []